Cas no 1500692-36-3 (2-(2,2-Dimethylcyclohexyl)propanoic acid)

• Product Name: 2-(2,2-Dimethylcyclohexyl)propanoic acid
• CAS No: 1500692-36-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5998140
• PubChem ID: 79847511
• Update Time: 2025-10-29

2-(2,2-Dimethylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018406287
• EN300-3087299
• 1500692-36-3
• SCHEMBL21457838
• 2-(2,2-dimethylcyclohexyl)propanoic acid
• 2-(2,2-Dimethylcyclohexyl)propanoic acid

• Inchi： 1S/C11H20O2/c1-8(10(12)13)9-6-4-5-7-11(9,2)3/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： BNFYUCOMMDBONZ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCCCC1(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,2-Dimethylcyclohexyl)propanoic acid

2-(2,2-Dimethylcyclohexyl)propanoic Acid: An Overview of CAS No. 1500692-36-3

2-(2,2-Dimethylcyclohexyl)propanoic acid (CAS No. 1500692-36-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinctive cyclohexyl and propanoic acid moieties, exhibits a range of properties that make it a valuable candidate for various applications, particularly in pharmaceutical and chemical industries.

The molecular structure of 2-(2,2-Dimethylcyclohexyl)propanoic acid is composed of a cyclohexane ring with two methyl groups attached to the same carbon atom, and a propanoic acid group attached to another carbon atom. This structural configuration imparts the compound with specific chemical and physical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical processes.

Recent studies have highlighted the potential of 2-(2,2-Dimethylcyclohexyl)propanoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. The cyclohexyl moiety contributes to the compound's ability to modulate specific biological pathways involved in inflammation.

In addition to its anti-inflammatory effects, 2-(2,2-Dimethylcyclohexyl)propanoic acid has also been investigated for its potential as an analgesic agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce pain responses in animal models. The mechanism of action is believed to involve the inhibition of certain pain receptors and signaling pathways, providing a novel approach to pain management.

The stability and solubility of 2-(2,2-Dimethylcyclohexyl)propanoic acid are key factors that contribute to its suitability for pharmaceutical formulations. The compound's ability to remain stable under various conditions ensures that it can be effectively incorporated into different drug delivery systems. Moreover, its solubility in both aqueous and organic solvents allows for flexible formulation options, enhancing its versatility in pharmaceutical applications.

In the realm of chemical synthesis, 2-(2,2-Dimethylcyclohexyl)propanoic acid serves as an important intermediate for the production of more complex molecules. Its unique structure makes it a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Researchers at leading institutions have developed efficient synthetic routes to produce this compound on a larger scale, facilitating its widespread use in industrial processes.

The environmental impact of 2-(2,2-Dimethylcyclohexyl)propanoic acid is another area of interest. Studies have shown that this compound has low toxicity and minimal environmental persistence, making it a safer alternative to some traditional chemicals used in various industries. This characteristic aligns with the growing demand for sustainable and eco-friendly chemical solutions.

In conclusion, 2-(2,2-Dimethylcyclohexyl)propanoic acid (CAS No. 1500692-36-3) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique molecular structure confers it with valuable properties that make it suitable for a wide range of uses. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.